Cas no 70500-91-3 (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-one)

• Product Name: 4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-one
• CAS No: 70500-91-3
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 547135
• PubChem ID: 12485772
• Update Time: 2025-09-22

4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Benzimidazol-4-one, 1,5,6,7-tetrahydro-
• 1,5,6,7-tetrahydrobenzimidazol-4-one
• 4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-one
• 4-oxo-4,5,6,7-tetrahydrobenzimidazole
• SCHEMBL2873901
• SCHEMBL5138848
• 3,5,6,7-Tetrahydro-4H-benzo[d]imidazol-4-one
• 6,7-dihydro-1H-benzo[d]imidazol-4(5H)-one
• 1,5,6,7-Tetrahydro-4H-benzimidazol-4-one
• AKOS002657747
• D75810
• CS-0096942
• EN300-102342
• 70500-91-3
• DTXSID70500027
• Z3222424299

• Inchi： 1S/C7H8N2O/c10-6-3-1-2-5-7(6)9-4-8-5/h4H,1-3H2,(H,8,9)
• InChI Key： RBTNKOKYJAHDSF-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCC1)NC=N2

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones